![molecular formula C12H9F3N2O2 B2736766 1-(o-Tolyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid CAS No. 948293-82-1](/img/structure/B2736766.png)
1-(o-Tolyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “1-(o-Tolyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid” contains several functional groups. The “o-Tolyl” group is a functional group related to toluene . It is an aryl group which is commonly found in the structure of diverse chemical compounds . The compound also contains a trifluoromethyl group, a pyrazole ring, and a carboxylic acid group.
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its functional groups. The “o-Tolyl” group indicates that the tolyl group is ortho (or 1,2-) substituted on the aromatic ring .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its structure. For example, tolyl groups are considered nonpolar and hydrophobic . The presence of a carboxylic acid group would make the compound acidic.Scientific Research Applications
- Sartan Synthesis : The compound serves as a key building block for the synthesis of angiotensin II receptor blockers (ARBs), including drugs like candesartan, irbesartan, losartan, tasosartan, and valsartan. These ARBs are used to treat hypertension and heart failure .
- Fluorescence Probes : Researchers study fluorescent amino acids, including those derived from this compound. Natural fluorescent amino acids like tryptophan (Trp), tyrosine (Tyr), and phenylalanine (Phe) play crucial roles in bioimaging, protein studies, and drug delivery systems .
Medicinal Chemistry and Drug Development
Fluorescent Amino Acid Research
properties
IUPAC Name |
1-(2-methylphenyl)-5-(trifluoromethyl)pyrazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9F3N2O2/c1-7-4-2-3-5-9(7)17-10(12(13,14)15)8(6-16-17)11(18)19/h2-6H,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDYZFAJAKSPCLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C(=C(C=N2)C(=O)O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(o-Tolyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.